2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide

• IUPAC Name: 2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H18N2O3/c1-2-22-17-13(8-5-9-18-17)16(21)19-15-12-7-4-3-6-11(12)10-14(15)20/h3-9,14-15,20H,2,10H2,1H3,(H,19,21)/t14-,15+/m1/s1
• InChI Key: PZFSRBPBZJEWOL-CABCVRRESA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)NC2C(CC3=CC=CC=C23)O
• Isomeric SMILES: CCOC1=C(C=CC=N1)C(=O)N[C@@H]2[C@@H](CC3=CC=CC=C23)O
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide, also known as EHNA, is a potent and selective inhibitor of adenosine deaminase (ADA). ADA is an enzyme that catalyzes the deamination of adenosine to inosine, which is an important step in the regulation of adenosine levels in the body. EHNA has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide inhibits ADA by binding to the enzyme's active site and preventing the deamination of adenosine. This leads to an increase in adenosine levels, which can have various physiological effects depending on the tissue and cell type. In cancer cells, the increase in adenosine levels can lead to cell cycle arrest and apoptosis, while in neurons, it can lead to the activation of adenosine receptors and the modulation of synaptic activity.
Biochemical and Physiological Effects:
2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide has been shown to have various biochemical and physiological effects, depending on the tissue and cell type. In cancer cells, 2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide can lead to cell cycle arrest and apoptosis, while in neurons, it can modulate synaptic activity and improve cognitive function. 2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide has also been shown to reduce inflammation and oxidative stress in various tissues, including the brain and heart.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide is a potent and selective inhibitor of ADA, which makes it a valuable tool for studying the role of adenosine in various physiological and pathological processes. However, 2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide has some limitations for lab experiments, including its relatively low solubility and stability, and its potential off-target effects on other enzymes and receptors.

Future Directions

There are several future directions for research on 2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide and its potential therapeutic applications. One direction is to further investigate the anti-cancer effects of 2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide and its potential use in combination with other anti-cancer drugs. Another direction is to explore the potential neuroprotective effects of 2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide in various neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, the development of more potent and selective ADA inhibitors could lead to the discovery of new therapeutic targets and treatments for various diseases.

Synthesis Methods

2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide can be synthesized using several different methods, including the reaction of 2-ethoxy-3-pyridinecarboxaldehyde with (1S,2R)-2-amino-2,3-dihydro-1H-indene-1-carboxylic acid, followed by the addition of ethyl chloroformate and triethylamine. Other methods involve the use of different reagents and reaction conditions, but the overall process involves the formation of the pyridine-3-carboxamide moiety and the indene ring.

Scientific Research Applications

2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising applications is in the treatment of cancer. ADA is overexpressed in many types of cancer, and 2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. 2-ethoxy-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]pyridine-3-carboxamide has also been studied for its potential anti-inflammatory and neuroprotective effects, and has been shown to reduce inflammation and improve cognitive function in animal models of neurological disorders.